Cas no 2229549-52-2 (3,3-difluoro-1-(1-methoxypropyl)cyclobutylmethanamine)

3,3-Difluoro-1-(1-methoxypropyl)cyclobutylmethanamine is a fluorinated cyclobutylamine derivative with potential applications in pharmaceutical and agrochemical research. The presence of difluorine substituents on the cyclobutyl ring enhances its metabolic stability and lipophilicity, which may improve bioavailability in drug development. The methoxypropyl side chain introduces additional steric and electronic effects, influencing binding affinity and selectivity in target interactions. This compound’s unique structural features make it a valuable intermediate for synthesizing biologically active molecules, particularly in the design of enzyme inhibitors or receptor modulators. Its well-defined chemical properties facilitate precise modifications for structure-activity relationship (SAR) studies. Suitable for controlled reactions under standard laboratory conditions.
3,3-difluoro-1-(1-methoxypropyl)cyclobutylmethanamine structure
2229549-52-2 structure
Product Name:3,3-difluoro-1-(1-methoxypropyl)cyclobutylmethanamine
CAS No:2229549-52-2
MF:C9H17F2NO
MW:193.234189748764
CID:6282109
PubChem ID:165840383
Update Time:2025-06-11

3,3-difluoro-1-(1-methoxypropyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-1-(1-methoxypropyl)cyclobutylmethanamine
    • [3,3-difluoro-1-(1-methoxypropyl)cyclobutyl]methanamine
    • EN300-1960122
    • 2229549-52-2
    • Inchi: 1S/C9H17F2NO/c1-3-7(13-2)8(6-12)4-9(10,11)5-8/h7H,3-6,12H2,1-2H3
    • InChI Key: MRDVFNXIVSZTPW-UHFFFAOYSA-N
    • SMILES: FC1(CC(CN)(C(CC)OC)C1)F

Computed Properties

  • Exact Mass: 193.12782049g/mol
  • Monoisotopic Mass: 193.12782049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.2Ų

3,3-difluoro-1-(1-methoxypropyl)cyclobutylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1960122-0.05g
[3,3-difluoro-1-(1-methoxypropyl)cyclobutyl]methanamine
2229549-52-2
0.05g
$1344.0 2023-09-17
Enamine
EN300-1960122-0.1g
[3,3-difluoro-1-(1-methoxypropyl)cyclobutyl]methanamine
2229549-52-2
0.1g
$1408.0 2023-09-17
Enamine
EN300-1960122-0.25g
[3,3-difluoro-1-(1-methoxypropyl)cyclobutyl]methanamine
2229549-52-2
0.25g
$1472.0 2023-09-17
Enamine
EN300-1960122-0.5g
[3,3-difluoro-1-(1-methoxypropyl)cyclobutyl]methanamine
2229549-52-2
0.5g
$1536.0 2023-09-17
Enamine
EN300-1960122-1.0g
[3,3-difluoro-1-(1-methoxypropyl)cyclobutyl]methanamine
2229549-52-2
1g
$1599.0 2023-05-31
Enamine
EN300-1960122-2.5g
[3,3-difluoro-1-(1-methoxypropyl)cyclobutyl]methanamine
2229549-52-2
2.5g
$3136.0 2023-09-17
Enamine
EN300-1960122-5.0g
[3,3-difluoro-1-(1-methoxypropyl)cyclobutyl]methanamine
2229549-52-2
5g
$4641.0 2023-05-31
Enamine
EN300-1960122-10.0g
[3,3-difluoro-1-(1-methoxypropyl)cyclobutyl]methanamine
2229549-52-2
10g
$6882.0 2023-05-31
Enamine
EN300-1960122-1g
[3,3-difluoro-1-(1-methoxypropyl)cyclobutyl]methanamine
2229549-52-2
1g
$1599.0 2023-09-17
Enamine
EN300-1960122-5g
[3,3-difluoro-1-(1-methoxypropyl)cyclobutyl]methanamine
2229549-52-2
5g
$4641.0 2023-09-17

Additional information on 3,3-difluoro-1-(1-methoxypropyl)cyclobutylmethanamine

Professional Introduction to Compound with CAS No. 2229549-52-2 and Product Name: 3,3-difluoro-1-(1-methoxypropyl)cyclobutylmethanamine

The compound with the CAS number 2229549-52-2 and the product name 3,3-difluoro-1-(1-methoxypropyl)cyclobutylmethanamine represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both difluoro and methoxypropyl substituents in its molecular structure imparts distinct chemical properties that make it a promising candidate for further investigation.

Recent research in the domain of pharmaceutical chemistry has highlighted the importance of fluorinated compounds in enhancing the bioavailability and metabolic stability of drug molecules. The difluoro group in 3,3-difluoro-1-(1-methoxypropyl)cyclobutylmethanamine is particularly noteworthy, as it has been shown to improve the lipophilicity and binding affinity of various pharmacophores. This modification can be critical in optimizing drug-like properties, such as solubility and permeability across biological membranes.

The 1-methoxypropyl moiety further contributes to the compound's structural complexity and functional diversity. This side chain not only influences the compound's solubility profile but also provides a site for potential interactions with biological targets. The combination of these features makes 3,3-difluoro-1-(1-methoxypropyl)cyclobutylmethanamine a versatile scaffold for medicinal chemists exploring new drug candidates.

In the context of contemporary pharmaceutical research, the development of innovative molecular architectures is essential for overcoming resistance mechanisms and improving therapeutic efficacy. The cyclobutyl core in 3,3-difluoro-1-(1-methoxypropyl)cyclobutylmethanamine offers a rigid framework that can enhance binding specificity to biological receptors. This structural motif has been increasingly utilized in the design of small-molecule inhibitors due to its ability to stabilize transition states and optimize pharmacokinetic profiles.

Advances in computational chemistry have further facilitated the exploration of such complex molecules. Molecular modeling studies have demonstrated that the electronic distribution and steric environment around the difluoro and methoxypropyl groups in 3,3-difluoro-1-(1-methoxypropyl)cyclobutylmethanamine are conducive to interactions with key enzymatic and protein targets. These insights have guided synthetic strategies aimed at optimizing potency and selectivity.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the difluoro group, for instance, necessitates specialized fluorination techniques to ensure regioselectivity and high yield. Similarly, the attachment of the 1-methoxypropyl side chain demands careful consideration to avoid unwanted side reactions. These synthetic challenges underscore the importance of expertise in medicinal chemistry for successful implementation of such molecular designs.

Evaluation of 3,3-difluoro-1-(1-methoxypropyl)cyclobutylmethanamine in preclinical studies has revealed promising preliminary results. Its interaction with biological targets suggests potential applications in areas such as anti-inflammatory and anticancer therapies. While further research is needed to fully elucidate its mechanism of action, these early findings highlight its significance as a lead compound for drug discovery efforts.

The integration of cutting-edge analytical techniques has enabled a deeper understanding of the compound's physicochemical properties. NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in confirming its structural integrity and revealing insights into its conformational behavior. These data are crucial for refining synthetic routes and predicting biological activity.

Future directions in research may focus on derivatization strategies to enhance specific pharmacological properties. By modifying other regions of the molecular framework, researchers can explore new analogs with improved efficacy or reduced toxicity. The flexibility offered by the cyclobutyl core and the presence of functionalizable groups like difluoro and methoxypropyl make this compound a valuable platform for such explorations.

In summary, 3,3-difluoro-1-(1-methoxypropyl)cyclobutylmethanamine, identified by CAS number 2229549-52-2, represents a significant contribution to modern medicinal chemistry. Its unique structural features, combined with promising preclinical results, position it as a compelling candidate for further development into novel therapeutic agents. Continued investigation into its properties and potential applications will undoubtedly contribute to advancements in drug discovery and development.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd